Cas no 1157016-93-7 (tetrahydro-4-(propylamino)-2H-Pyran-4-carbonitrile)

• Product Name: tetrahydro-4-(propylamino)-2H-Pyran-4-carbonitrile
• CAS No: 1157016-93-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 2117591
• Update Time: 2023-11-19

tetrahydro-4-(propylamino)-2H-Pyran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• tetrahydro-4-(propylamino)-2H-Pyran-4-carbonitrile
• 4-(propylamino)oxane-4-carbonitrile
• CID 43608751
• 2H-Pyran-4-carbonitrile, tetrahydro-4-(propylamino)-

• Inchi： 1S/C9H16N2O/c1-2-5-11-9(8-10)3-6-12-7-4-9/h11H,2-7H2,1H3
• InChI Key： HNMHFGSHJQWYAA-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(CC1)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Topological Polar Surface Area: 45

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 294.2±40.0 °C(Predicted)
• pka: 3.99±0.20(Predicted)